Cas no 6626-32-0 (Phenol, 2,6-dipropyl-)

Phenol, 2,6-dipropyl- structure
Product name:Phenol, 2,6-dipropyl-
Phenol, 2,6-dipropyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2,6-dipropyl-
- 2,6-dipropylphenol
- 2,6-di-n-propylphenol
- 2,6-Dipropyl-phenol
- 2-Hydroxy-1.3-dipropyl-benzol
- Phenol,2,6-dipropyl
- FQ8M7865LA
- NAILKKRDWBJCNH-UHFFFAOYSA-N
- NSC-59848
- SCHEMBL674691
- 6626-32-0
- CHEMBL30094
- 3-06-00-02013 (Beilstein Handbook Reference)
- UNII-FQ8M7865LA
- BRN 2440905
- NSC59848
- DTXSID10216458
- NSC 59848
-
- Inchi: InChI=1S/C12H18O/c1-3-6-10-8-5-9-11(7-4-2)12(10)13/h5,8-9,13H,3-4,6-7H2,1-2H3
- InChI Key: NAILKKRDWBJCNH-UHFFFAOYSA-N
- SMILES: CCCC1=C(C(=CC=C1)CCC)O
Computed Properties
- Exact Mass: 178.13600
- Monoisotopic Mass: 178.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2Ų
- XLogP3: 4.1
Experimental Properties
- Density: 0.9620
- Melting Point: 27°C
- Boiling Point: 260.36°C (estimate)
- Refractive Index: 1.5091 (estimate)
- PSA: 20.23000
- LogP: 3.29720
Phenol, 2,6-dipropyl- Security Information
- Hazardous Material transportation number:UN 2810
- Packing Group:III
- Safety Term:6.1(b)
- Packing Group:III
- PackingGroup:III
- Hazard Level:6.1(b)
- HazardClass:6.1(b)
Phenol, 2,6-dipropyl- Customs Data
- HS CODE:2907199090
- Customs Data:
China Customs Code:
2907199090Overview:
2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Phenol, 2,6-dipropyl- Related Literature
-
Ping Tong Food Funct., 2020,11, 628-639
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Kang Zheng,Liu Jiang,Yan-Tuan Li,Zhi-Yong Wu,Cui-Wei Yan RSC Adv., 2015,5, 51730-51744
-
A. Martin-Calvo,J. J. Gutiérrez-Sevillano,J. B. Parra,C. O. Ania,S. Calero Phys. Chem. Chem. Phys., 2015,17, 24048-24055
-
D. Pla,M. Salleras,A. Morata,I. Garbayo,M. Gerbolés,N. Sabaté,N. J. Divins,A. Casanovas,J. Llorca,A. Tarancón Lab Chip, 2016,16, 2900-2910
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